Cas no 2168890-90-0 (3-amino-2-cyclooctylpropan-1-ol)

• Product Name: 3-amino-2-cyclooctylpropan-1-ol
• CAS No: 2168890-90-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6290253
• PubChem ID: 165529200
• Update Time: 2025-10-30

3-amino-2-cyclooctylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-cyclooctylpropan-1-ol
• 2168890-90-0
• EN300-1459284

• Inchi： 1S/C11H23NO/c12-8-11(9-13)10-6-4-2-1-3-5-7-10/h10-11,13H,1-9,12H2
• InChI Key： KHMXFFNWTYLZBW-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCCCCCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-cyclooctylpropan-1-ol

3-Amino-2-Cyclooctylpropan-1-Ol: A Comprehensive Overview

3-Amino-2-cyclooctylpropan-1-ol, identified by the CAS number 2168890-90-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring an amino group and a cyclooctyl ring, has garnered attention due to its potential in drug discovery, polymer synthesis, and as an intermediate in organic synthesis. Recent studies have highlighted its role in enhancing the properties of materials used in advanced technologies.

The molecular structure of 3-amino-2-cyclooctylpropan-1-ol consists of a cyclooctane ring attached to a propanol backbone, with an amino group positioned at the third carbon. This configuration imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. Researchers have explored its ability to act as a building block in the synthesis of complex molecules, particularly in the pharmaceutical industry where it serves as an intermediate in the production of bioactive compounds.

In terms of synthesis, 3-amino-2-cyclooctylpropan-1-ol can be prepared through various methods, including nucleophilic substitution and reduction reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in chiral drug development. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, aligning with the growing demand for sustainable chemical processes.

The applications of 3-amino-2-cyclooctylpropan-1-ol extend beyond pharmaceuticals. In materials science, it has been utilized as a monomer in the synthesis of polymers with tailored mechanical and thermal properties. Its ability to form stable bonds with other monomers makes it a valuable component in the development of high-performance materials for use in aerospace, automotive industries, and electronic devices.

Recent studies have also explored the use of 3-amino-2-cyclooctylpropan-1-ol in bioconjugation reactions, where it serves as a linker between biomolecules and synthetic polymers. This application has implications in drug delivery systems and biosensor technology, where precise control over molecular interactions is crucial.

In terms of toxicity and safety profiles, 3-amino-2-cyclooctylpropan-1-ol has been shown to exhibit low toxicity in preclinical studies. Its biodegradability and minimal environmental impact make it a preferable choice for industrial applications where sustainability is a priority.

The future outlook for 3-amino-2-cyclooctylpropan-1-ol is promising, with ongoing research focusing on expanding its applications in green chemistry and sustainable materials development. Its unique combination of structural features positions it as a key compound in addressing current challenges in drug discovery and materials science.